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Compound of Interest

Compound Name: 6-Phenylhexan-3-one

CAS No.: 58977-36-9

Cat. No.: B3054218

Get Quote

Introduction
This document provides available information on the chemical and physical properties of 6-
Phenylhexan-3-one. An extensive search of scientific literature and chemical databases was

conducted to identify its biological activities, mechanisms of action, and relevant experimental

protocols.

It is critical to note that as of the date of this document, there is a significant lack of published

peer-reviewed studies on the biological, pharmacological, or toxicological properties of 6-
Phenylhexan-3-one. The information available is primarily limited to its chemical identity and

physical characteristics. Therefore, the detailed application notes, experimental protocols, and

signaling pathway diagrams as requested cannot be generated due to the absence of requisite

data.

The following sections summarize the available physicochemical data for 6-Phenylhexan-3-
one and provide context on related, but distinct, chemical entities.

Physicochemical Properties of 6-Phenylhexan-3-one
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The following table summarizes the key physicochemical properties of 6-Phenylhexan-3-one,

compiled from various chemical databases.

Property Value Source

Molecular Formula C₁₂H₁₆O --INVALID-LINK--

Molecular Weight 176.25 g/mol --INVALID-LINK--

CAS Number 58977-36-9 --INVALID-LINK--

IUPAC Name 6-phenylhexan-3-one --INVALID-LINK--

Synonyms
6-Phenyl-3-hexanone, ethyl 3-

phenylpropyl ketone
--INVALID-LINK--

Appearance No data available

Boiling Point 278.5 °C at 760 mmHg --INVALID-LINK--

Density 0.95 g/cm³ --INVALID-LINK--

Flash Point 124.3 °C --INVALID-LINK--

LogP 2.98840 --INVALID-LINK--

Information on Structurally Related Compounds
While no biological data exists for 6-Phenylhexan-3-one, some information is available for

structurally similar molecules. It is crucial to emphasize that the biological activities of these

related compounds cannot be extrapolated to 6-Phenylhexan-3-one without experimental

validation.

6-Phenylhex-3-en-2-one: This is an unsaturated analog of the target compound.[1] No

specific biological activity data is readily available, but its presence in chemical databases

indicates it is a known chemical entity.

1-Phenylhexan-3-one: An isomer of the target compound, it has been reported in organisms

like Amomyrtella guili and Stellera chamaejasme.[2] The context of its natural occurrence

does not provide specific details on its biological role.
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Phenylalkanones (General Class): The broader class of phenylalkanones can be found in

various natural products, including flavonoids, which are known to possess a wide range of

biological activities such as antioxidant, anti-inflammatory, and antimicrobial effects.[3][4]

However, 6-Phenylhexan-3-one is a simple synthetic ketone and does not share the

complex polycyclic structure of flavonoids.

Experimental Protocols
Due to the absence of published studies on the biological activity of 6-Phenylhexan-3-one, no

established experimental protocols can be provided.

Signaling Pathways and Experimental Workflows
As there is no information on the mechanism of action or biological targets of 6-Phenylhexan-
3-one, the generation of diagrams for signaling pathways or experimental workflows is not

possible.

Conclusion and Recommendations for Future
Research
There is a clear gap in the scientific literature regarding the biological effects of 6-
Phenylhexan-3-one. For researchers, scientists, and drug development professionals

interested in this molecule, the following steps are recommended:

Initial Cytotoxicity Screening: Perform in vitro cytotoxicity assays using a panel of

representative cell lines (e.g., cancer cell lines, normal cell lines) to determine the

concentration range at which 6-Phenylhexan-3-one exhibits biological effects.

Broad Biological Screening: Depending on the results of cytotoxicity screening, the

compound could be subjected to a broad panel of biological assays, such as antimicrobial,

anti-inflammatory, or enzyme inhibition screens.

Toxicological Assessment: Conduct preliminary in silico and in vitro toxicological

assessments to predict potential liabilities.

Below is a conceptual workflow for initiating the biological investigation of 6-Phenylhexan-3-
one.
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Phase 1: In Vitro Characterization

Phase 2: Biological Activity Screening

Phase 3: Mechanistic Studies

6-Phenylhexan-3-one
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If active If active If active
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Caption: Conceptual workflow for the initial biological evaluation of 6-Phenylhexan-3-one.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3054218/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-6-phenylhexan-3-one
https://www.benchchem.com/product/b3054218/docs?utm_src=pdf-body#application-notes-and-protocols-for-6-phenylhexan-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Phenylhex-3-en-2-one | C12H14O | CID 5368427 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-Phenylhexan-3-one | C12H16O | CID 122502 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Chemistry and Biological Activities of Flavonoids: An Overview - PMC
[pmc.ncbi.nlm.nih.gov]

4. Various Synthetic Pathways of Flavanones Focused on their Biological Activity: A Review
[zenodo.org]

To cite this document: BenchChem. [Application Notes and Protocols for 6-Phenylhexan-3-
one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054218/docs#application-notes-and-protocols-for-6-
phenylhexan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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